Cas no 767-10-2 (1-Butylpyrrolidine)

• Product Name: 1-Butylpyrrolidine
• CAS No: 767-10-2
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD00003184
• CID: 39822
• PubChem ID: 24856943
• Update Time: 2025-05-19

1-Butylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-Butylpyrrolidine
• N-Butylpyrrolidine
• 1-Butyl-pyrrolidin
• 1-butyl-pyrrolidine
• butylpyrrolidine
• EINECS 212-179-4
• N-(n-butyl)-pyrrolidine
• N-butyl-pyrrolidine
• N-n-butyl azacyclopentane
• Pyrrolidine,1-butyl
• N-Butyltetrahydropyrrole
• FT-0632917
• CS-W011143
• D94689
• MFCD00003184
• IL9P094Z6J
• N-bButyl-tetrahydropyrrole
• 1-Butylpyrrolidine, 98%
• AKOS015918853
• BRN 0102915
• 767-10-2
• DTXSID20227494
• NS00037835
• AC-18281
• 5-20-01-00170 (Beilstein Handbook Reference)
• UNII-IL9P094Z6J
• Pyrrolidine, 1-butyl-
• 1- Butyl pyrrolidine
• SCHEMBL172368
• 2-chloro-8-mercapto adenine
• A9724
• AS-81229
• DTXCID20149985
• DB-056114
• N-butyl-Tetrahydropyrrole
• N-Butylpyrrolidine; N-Butyltetrahydropyrrole
• pyrrolidine, 1-n-butyl-
• FB45924

• MDL： MFCD00003184
• Inchi： 1S/C8H17N/c1-2-3-6-9-7-4-5-8-9/h2-8H2,1H3
• InChI Key： JSHASCFKOSDFHY-UHFFFAOYSA-N
• SMILES： N1(CCCC)CCCC1

Computed Properties

• Exact Mass: 127.13600
• Monoisotopic Mass: 127.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: Not determined
• Density: 0.814 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 155-157 °C/754 mmHg(lit.)
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Refractive Index: n20/D 1.44(lit.)
• PSA: 3.24000
• LogP: 1.82020
• Solubility: Disguise

1-Butylpyrrolidine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226,H301+H311
• Warning Statement： P280,P301+P310,P312
• Hazardous Material transportation number：UN 2929 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 10-24/25
• Safety Instruction： S16-S36/37-S45
• RTECS：UX9800000
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R24/25
• HazardClass：6.1 (3)
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1-Butylpyrrolidine

1-Butylpyrrolidine: A Comprehensive Overview

1-Butylpyrrolidine, also known as N-butylpyrrolidine, is a chemical compound with the CAS number 767-10-2. It belongs to the class of heterocyclic amines, specifically pyrrolidines, which are five-membered rings consisting of four carbon atoms and one nitrogen atom. The compound is widely used in various industries due to its unique chemical properties and versatility. This article provides an in-depth exploration of the compound, including its structure, synthesis, applications, and recent research advancements.

The molecular formula of 1-butylpyrrolidine is C₉H₁₇N, and its molecular weight is 137.24 g/mol. The compound is characterized by a pyrrolidine ring with a butyl group attached to the nitrogen atom. This structure imparts the compound with amphiphilic properties, making it suitable for a wide range of applications. The nitrogen atom in the ring can act as a nucleophile or base, enabling it to participate in various chemical reactions.

Synthesis of 1-butylpyrrolidine can be achieved through several methods. One common approach involves the cyclization of gamma-butyrolactam derivatives under specific conditions. Another method involves the reaction of pyrrolidine with alkyl halides in the presence of a base, such as sodium hydride or potassium tert-butoxide. These methods have been optimized over the years to improve yield and purity, making them suitable for large-scale production.

The applications of 1-butylpyrrolidine span across multiple fields. In the pharmaceutical industry, it is used as an intermediate in the synthesis of various drugs, including antiviral agents and antibiotics. Its ability to form stable complexes with metal ions makes it valuable in catalytic processes and chelation therapy. Additionally, 1-butylpyrrolidine finds applications in agrochemicals, where it serves as a component in pesticides and herbicides.

In recent years, researchers have explored the potential of 1-butylpyrrolidine in green chemistry and sustainable processes. For instance, studies have demonstrated its effectiveness as a catalyst in asymmetric synthesis reactions, enabling the production of enantiomerically pure compounds. Furthermore, its use in polymer chemistry has been investigated, with findings suggesting its role in enhancing the thermal stability and mechanical properties of certain polymers.

The environmental impact of 1-butylpyrrolidine has also been a topic of interest. Research indicates that the compound biodegrades under aerobic conditions, making it less harmful to aquatic ecosystems compared to some other synthetic chemicals. However, further studies are needed to fully understand its long-term effects on the environment.

In conclusion, 1-butylpyrrolidine, with its unique chemical properties and diverse applications, continues to be an important compound in various industries. Ongoing research aims to uncover new uses and improve existing processes involving this versatile molecule.